Cas no 1145745-30-7 (1-tert-butyl 3-methyl (3R,5S)-5-[(2-methylpropyl)amino]piperidine-1,3-dicarboxylate)
1-tert-butyl 3-methyl (3R,5S)-5-[(2-methylpropyl)amino]piperidine-1,3-dicarboxylate Chemical and Physical Properties
Names and Identifiers
-
- 1-tert-butyl 3-methyl (3R,5S)-5-[(2-methylpropyl)amino]piperidine-1,3-dicarboxylate
- 1-tert-butyl 3-methyl (3R,5S)-5-{(2-methylpropyl)amino}piperidine-1,3-dicarboxylate
- 1-tert-butyl 3-methyl(3R,5S)-5-[(2-methylpropyl)amino]piperidine-1,3-dicarboxylate
- 1-tert-butyl 3-methyl(3R,5S)-5-{(2-methylpropyl)amino}piperidine-1,3-dicarboxylate
- 1-tert-butyl 3-methyl (3R*,5S*)-5-(isobutylamino)piperidine-1,3-dicarboxylate
- 1-tert-butyl 3-methyl (3R,5S)-5-(isobutylamino)piperidine-1,
- 1-(tert-butyl) 3-methyl (3R,5S)-5-(isobutylamino)piperidine-1,3-dicarboxylate
-
- Inchi: 1S/C16H30N2O4/c1-11(2)8-17-13-7-12(14(19)21-6)9-18(10-13)15(20)22-16(3,4)5/h11-13,17H,7-10H2,1-6H3/t12-,13+/m1/s1
- InChI Key: ONUXPROPUGGHJY-OLZOCXBDSA-N
- SMILES: O(C(C)(C)C)C(N1C[C@H](C(=O)OC)C[C@@H](C1)NCC(C)C)=O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 22
- Rotatable Bond Count: 7
- Complexity: 390
- XLogP3: 2.1
- Topological Polar Surface Area: 67.9
1-tert-butyl 3-methyl (3R,5S)-5-[(2-methylpropyl)amino]piperidine-1,3-dicarboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBZ1806-100MG |
1-tert-butyl 3-methyl (3R,5S)-5-[(2-methylpropyl)amino]piperidine-1,3-dicarboxylate |
1145745-30-7 | 95% | 100MG |
¥ 2,052.00 | 2023-04-03 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBZ1806-250MG |
1-tert-butyl 3-methyl (3R,5S)-5-[(2-methylpropyl)amino]piperidine-1,3-dicarboxylate |
1145745-30-7 | 95% | 250MG |
¥ 3,280.00 | 2023-04-03 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBZ1806-500MG |
1-tert-butyl 3-methyl (3R,5S)-5-[(2-methylpropyl)amino]piperidine-1,3-dicarboxylate |
1145745-30-7 | 95% | 500MG |
¥ 5,464.00 | 2023-04-03 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBZ1806-1G |
1-tert-butyl 3-methyl (3R,5S)-5-[(2-methylpropyl)amino]piperidine-1,3-dicarboxylate |
1145745-30-7 | 95% | 1g |
¥ 8,190.00 | 2023-04-03 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBZ1806-5G |
1-tert-butyl 3-methyl (3R,5S)-5-[(2-methylpropyl)amino]piperidine-1,3-dicarboxylate |
1145745-30-7 | 95% | 5g |
¥ 24,571.00 | 2023-04-03 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD00937135-1g |
1-tert-Butyl 3-methyl (3R,5S)-5-[(2-methylpropyl)amino]piperidine-1,3-dicarboxylate |
1145745-30-7 | 98% | 1g |
¥11312.0 | 2023-04-05 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBZ1806-100mg |
1-tert-butyl 3-methyl (3R,5S)-5-[(2-methylpropyl)amino]piperidine-1,3-dicarboxylate |
1145745-30-7 | 95% | 100mg |
¥2015.0 | 2024-04-25 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBZ1806-250mg |
1-tert-butyl 3-methyl (3R,5S)-5-[(2-methylpropyl)amino]piperidine-1,3-dicarboxylate |
1145745-30-7 | 95% | 250mg |
¥3220.0 | 2024-04-25 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBZ1806-500mg |
1-tert-butyl 3-methyl (3R,5S)-5-[(2-methylpropyl)amino]piperidine-1,3-dicarboxylate |
1145745-30-7 | 95% | 500mg |
¥5366.0 | 2024-04-25 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBZ1806-1g |
1-tert-butyl 3-methyl (3R,5S)-5-[(2-methylpropyl)amino]piperidine-1,3-dicarboxylate |
1145745-30-7 | 95% | 1g |
¥8042.0 | 2024-04-25 |
1-tert-butyl 3-methyl (3R,5S)-5-[(2-methylpropyl)amino]piperidine-1,3-dicarboxylate Related Literature
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
4. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
Additional information on 1-tert-butyl 3-methyl (3R,5S)-5-[(2-methylpropyl)amino]piperidine-1,3-dicarboxylate
CAS No. 1145745-30-7: 1-tert-butyl 3-methyl (3R,5S)-5-[(2-methylpropyl)amino]piperidine-1,3-dicarboxylate – A Versatile Building Block in Modern Medicinal Chemistry
1-tert-butyl 3-methyl (3R,5S)-5-[(2-methylpropyl)amino]piperidine-1,3-dicarboxylate (CAS No. 1145745-30-7) represents a structurally complex piperidine derivative with unique stereochemistry and functional group distribution. This compound features a six-membered piperidine ring substituted with a tert-butyl group at position 1, a methyl ester at position 3, and a (2-methylpropyl)amino substituent at position 5. The stereochemistry (3R,5S configuration) is critical to its biological activity and synthetic utility. Recent advancements in asymmetric synthesis and chiral resolution techniques have enabled precise control over such configurations, making this compound an attractive scaffold for drug discovery programs targeting G protein-coupled receptors (GPCRs) and enzyme modulators.
The core structure of this molecule aligns with contemporary trends in pharmaceutical research where piperidine-based frameworks are extensively utilized. For instance, the piperidine ring system is a common motif in opioid analgesics (e.g., morphine derivatives), antipsychotics (e.g., risperidone), and anti-inflammatory agents. The presence of the N-(2-methylpropyl) amino group introduces steric bulk that can enhance selectivity toward specific receptor subtypes while reducing off-target effects. This characteristic is particularly relevant in the development of next-generation therapeutics with improved safety profiles.
Synthetic approaches to this compound leverage modern organic chemistry methodologies. The ester functionalities at positions 1 and 3 suggest potential for regioselective hydrolysis or amidation reactions to generate amide-based derivatives. Notably, the tert-butyl ester group serves as a protective strategy for carboxylic acid moieties during multistep syntheses, allowing temporary deprotection without compromising the integrity of other functional groups. Recent studies have demonstrated that such ester moieties can also act as prodrug elements when designed for controlled release under physiological conditions.
The stereochemical definition (3R,5S configuration) is achieved through advanced chiral synthesis techniques such as enzymatic kinetic resolution or organocatalytic asymmetric transformations. These methods align with green chemistry principles by minimizing waste generation compared to traditional racemic resolution processes. The ability to maintain enantiomeric purity during large-scale production is essential for pharmaceutical applications where even minor enantiomeric impurities can significantly impact pharmacokinetics.
In terms of biological relevance, compounds bearing similar structural features have shown activity across multiple therapeutic areas. For example, piperidine derivatives with aminoalkyl side chains are being investigated as selective serotonin reuptake inhibitors (SSRIs) and muscarinic acetylcholine receptor modulators. The specific combination of steric hindrance from the tert-butyl group and electronic effects from the adjacent ester moieties may influence binding affinity through hydrophobic interactions and hydrogen bonding networks within target protein cavities.
The dual ester functionality (piperidine-1,3-dicarboxylate framework) provides additional synthetic flexibility for post-synthetic modifications. Researchers have exploited such diester scaffolds to create diverse libraries of analogs through selective hydrolysis or coupling reactions with various nucleophiles. This strategy enables rapid exploration of structure-activity relationships (SARs), accelerating lead optimization processes in drug discovery pipelines.
Eco-friendly synthesis routes are increasingly important in modern chemical manufacturing. The use of solvent-free conditions or biocatalytic transformations has been reported for related piperidine derivatives to reduce environmental impact while maintaining high stereoselectivity. These approaches are particularly valuable when scaling up production for preclinical studies involving compounds like CAS No. 1145745-30-7.
In materials science applications, the unique molecular architecture of this compound could contribute to self-assembling systems or supramolecular structures due to its multiple hydrogen bond donor/acceptor sites from both amine and ester functionalities. Such properties make it a candidate for stimuli-responsive materials where external triggers like pH changes could induce conformational shifts in polymer networks containing these motifs.
The importance of precise nomenclature cannot be overstated when discussing complex molecules like this one. The IUPAC name (1-tert-butyl 3-methyl (3R,5S)-5-[(2-methylpropyl)amino]piperidine-1,3-dicarboxylate>) encapsulates all structural details including stereochemistry (R/S designations) and substituent positions (CAS No.: 1145745-30-7 ensures unambiguous identification across scientific databases and regulatory filings). Proper documentation using standardized nomenclature facilitates accurate communication among researchers globally.
Ongoing research continues to expand our understanding of how subtle structural variations affect biological outcomes when working with piperidine-based compounds. For instance, recent publications highlight how modifying the length or branching pattern of the aminoalkyl side chain can dramatically alter selectivity profiles against different receptor subtypes within families like opioid or adrenergic receptors.
In conclusion, CAS No. 1145745-30-7 exemplifies how strategic molecular design principles can create versatile chemical entities suitable for multiple applications ranging from pharmaceutical development to advanced material science projects. Its well-defined stereochemistry combined with functionalizable groups positions it as an important intermediate in contemporary chemical research endeavors focused on creating innovative solutions through rational drug design approaches.
1145745-30-7 (1-tert-butyl 3-methyl (3R,5S)-5-[(2-methylpropyl)amino]piperidine-1,3-dicarboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)